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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Acetylcyclohexene
(CAS No. 932-66-1), a key intermediate in organic synthesis. The following sections detail the

chemical and physical properties, known hazards, and recommended procedures for its safe

use in a laboratory setting, particularly for research and drug development applications.

Chemical and Physical Properties
1-Acetylcyclohexene is a combustible liquid that is colorless to slightly yellow in appearance.

[1] A thorough understanding of its physical and chemical properties is essential for its safe

handling and use.
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Property Value Source

Molecular Formula C₈H₁₂O [2]

Molecular Weight 124.18 g/mol [2]

Appearance
Clear, colorless to very slight

yellow liquid
[1]

Boiling Point 201-202 °C (at 760 mmHg) [1]

Melting Point 73 °C [1]

Flash Point 65 °C (149 °F) [1]

Density 0.966 g/mL at 25 °C [1]

Refractive Index n20/D 1.49 [1]

Solubility Not available [1]

Hazard Identification and Classification
1-Acetylcyclohexene is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:[2]
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The toxicological properties of 1-Acetylcyclohexene have not been fully investigated.[1] As

with any chemical with incomplete toxicological data, it should be handled with care, assuming

it may have other unknown hazards.

An estimated NFPA 704 rating has been compiled from Safety Data Sheet information:

NFPA 704 Diamond Rating Explanation

Health (Blue) 2

Can cause temporary

incapacitation or residual

injury.

Flammability (Red) 2

Must be moderately heated or

exposed to relatively high

ambient temperature before

ignition can occur.

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special (White) - No special hazards.

Source:[1] (Flammability rating), Health and Instability ratings are estimated based on GHS

classifications.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimizing exposure and ensuring a safe working environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.
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Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs of

degradation or puncture before use.

A lab coat or chemical-resistant apron should be worn to protect street clothing.[1]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.[1]

Experimental Protocols
General Handling and Dispensing
This protocol outlines the safe procedure for transferring 1-Acetylcyclohexene from a storage

container to a reaction vessel.
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Preparation

Transfer

Cleanup

Don appropriate PPE:
- Safety goggles
- Nitrile gloves

- Lab coat

Prepare chemical fume hood:
- Ensure proper airflow

- Have spill kit and waste container ready

Obtain 1-Acetylcyclohexene container

Place container in fume hood

Carefully open container

Dispense required amount into reaction vessel
using a clean pipette or syringe

Securely close the 1-Acetylcyclohexene container

Dispose of used pipette/syringe in
appropriate chemical waste

Wipe down any spills in the fume hood

Return reagent to designated storage

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Dispensing 1-Acetylcyclohexene.
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Storage Requirements
Store in a cool, dry, and well-ventilated area away from sources of ignition.[1]

Keep the container tightly closed when not in use.[1]

Incompatible with strong oxidizing agents and strong bases.[1]

Spill and Leak Procedures
In the event of a spill, follow these procedures immediately.

Spill Response

Evacuate immediate area and alert others Don appropriate PPE,
including respiratory protection if necessary

Contain the spill with an inert absorbent material
(vermiculite, sand, or earth)

Carefully collect the absorbed material into a
sealed container for hazardous waste

Decontaminate the spill area with a suitable solvent
(e.g., acetone), followed by soap and water Ventilate the area

Click to download full resolution via product page

Caption: Spill Response Protocol for 1-Acetylcyclohexene.

Waste Disposal
Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste and consult local, regional, and national hazardous waste regulations for

proper disposal.[1]

Dispose of contents and container to an approved waste disposal plant.[3]

Do not dispose of down the drain or with regular trash.

Synthesis Protocol: Preparation of 1-Acetylcyclohexene
The following is an example of a synthetic protocol where 1-Acetylcyclohexene is the product.

This illustrates a practical application of its handling.

Reaction: Rearrangement of 1-ethynylcyclohexanol to 1-acetylcyclohexene.
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Reagents and Equipment:

1-ethynylcyclohexanol

Dry benzene

Phosphorus pentoxide

5% Sodium bicarbonate solution

Anhydrous sodium sulfate

500-mL round-bottomed flask

Reflux condenser

Separatory funnel

Distillation apparatus with a 15-cm helix-packed column

Procedure:

In a 500-mL round-bottomed flask, combine 40 g (0.32 mole) of 1-ethynylcyclohexanol, 250

mL of dry benzene, and 10 g of phosphorus pentoxide.

Add a boiling chip and attach a reflux condenser.

Gently reflux the mixture on a steam cone for 2.5 hours.

Cool the flask and decant the benzene solution from the phosphorus pentoxide.

Wash the benzene solution once with 100 mL of 5% sodium bicarbonate solution in a

separatory funnel.

Dry the organic layer over 15 g of anhydrous sodium sulfate.

Remove the benzene by distillation at atmospheric pressure.

Carefully fractionally distill the remaining residue under reduced pressure.
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Collect the product boiling at 85–88°C/22 mm.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[1]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Source:[1]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1]

Specific Hazards: As a combustible liquid, it can release carbon monoxide and carbon

dioxide upon combustion. Vapors may form explosive mixtures with air.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]
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Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[1]

Conditions to Avoid: Ignition sources, excess heat.[1]

Incompatible Materials: Strong oxidizing agents, strong bases.[1]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.[1]

Hazardous Polymerization: Has not been reported.[1]

This guide is intended to provide comprehensive safety information for trained professionals.

Always consult the most recent Safety Data Sheet (SDS) from your supplier before handling 1-
Acetylcyclohexene and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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